Cas no 2137571-69-6 (4'-Amino-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one)

• Product Name: 4'-Amino-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one
• CAS No: 2137571-69-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6073016
• PubChem ID: 165873633
• Update Time: 2025-06-25

4'-Amino-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one Chemical and Physical Properties

Names and Identifiers

• 2137571-69-6
• EN300-737328
• 4'-amino-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one
• 4'-Amino-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one

• Inchi： 1S/C10H15NO2/c11-6-1-3-10(4-2-6)9(12)7-5-8(7)13-10/h6-8H,1-5,11H2
• InChI Key： FJMCUMBOPIBDSY-UHFFFAOYSA-N
• SMILES： O1C2(CCC(CC2)N)C(C2CC12)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on 4'-Amino-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one

Comprehensive Overview of 4'-Amino-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one (CAS No. 2137571-69-6)

The compound 4'-Amino-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one (CAS No. 2137571-69-6) is a structurally unique and pharmacologically relevant molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate spirocyclic and bicyclo[3.1.0]hexane framework makes it a valuable scaffold for designing novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting central nervous system (CNS) disorders, neurodegenerative diseases, and pain management, aligning with current trends in precision medicine and personalized therapeutics.

One of the most intriguing aspects of 4'-Amino-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one is its rigid three-dimensional structure, which enhances binding affinity and selectivity toward biological targets. This characteristic is highly sought after in modern drug design, where molecular rigidity and conformational restriction are leveraged to improve drug efficacy and reduce off-target effects. The presence of an amino group and a ketone functionality further expands its utility as a versatile intermediate in synthetic chemistry, enabling derivatization for structure-activity relationship (SAR) studies.

In the context of current research trends, this compound aligns with the growing demand for small-molecule modulators of G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets in treating conditions like chronic pain, anxiety, and epilepsy. Its spirocyclic core mimics natural product architectures, often associated with improved bioavailability and metabolic stability—a key consideration in the development of next-generation pharmaceuticals. Additionally, the compound's potential role in neuroprotection and synaptic plasticity has sparked interest in its application for Alzheimer's disease and Parkinson's disease research.

From a synthetic perspective, 4'-Amino-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one presents both challenges and opportunities. Its complex stereochemistry requires advanced techniques such as asymmetric synthesis and catalysis to achieve high enantiomeric purity, a critical factor in drug development. Recent advancements in flow chemistry and machine learning-assisted retrosynthesis have streamlined the production of such intricate molecules, addressing scalability issues often faced in early-stage research.

The compound's relevance extends to the broader biotech and pharmaceutical industries, where innovation in drug delivery systems and targeted therapies is paramount. Its compatibility with prodrug strategies and bioconjugation techniques further enhances its appeal for developing precision therapeutics. As the scientific community continues to explore its potential, 4'-Amino-2-oxaspiro[bicyclo[3.1.0]hexane-3,1'-cyclohexane]-4-one stands as a promising candidate for addressing unmet medical needs in neurology and beyond.